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Abstract
Endothall, a dicarboxylic acid derivative, is utilized primarily as a terrestrial and aquatic

herbicide. Its toxicological profile is of significant interest to ensure environmental and human

safety. This technical guide provides a comprehensive overview of the toxicological effects of

endothall and its metabolites, detailing its absorption, distribution, metabolism, and excretion

(ADME), as well as its acute, subchronic, and chronic toxicity. The document also covers its

potential for genotoxicity, carcinogenicity, reproductive and developmental toxicity, and

neurotoxicity. Experimental methodologies are described based on standardized protocols, and

key data are presented in tabular format for clarity. Visual diagrams of metabolic pathways and

experimental workflows are included to facilitate understanding.

Introduction
Endothall is the common name for 7-oxabicyclo[2.2.1]heptane-2,3-dicarboxylic acid. It is

commercially available in several forms, including the free acid, dipotassium salt, and N,N-

dimethylalkylamine salt.[1][2] Upon application, the salt forms dissociate to endothall acid,

which is the active herbicidal agent.[2] Understanding the toxicological properties of endothall
and its metabolites is crucial for risk assessment and the development of safety guidelines.
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Absorption, Distribution, Metabolism, and Excretion
(ADME)
Studies in rats indicate that endothall is poorly absorbed from the gastrointestinal tract.

Following oral administration of radiolabeled endothall, the majority of the dose is excreted in

the feces (approximately 90%), with a smaller portion in the urine (around 7%).[3] This

suggests limited systemic absorption after ingestion.

Once absorbed, endothall does not appear to bioaccumulate in tissues.[4] In fish, residue

levels become undetectable a few days after exposure.[4]

Metabolism
The metabolism of endothall in mammals is not extensively detailed in publicly available

literature. However, the primary metabolic pathways are understood to involve the formation of

a monomethyl ester and the complete breakdown into naturally occurring substances.[5] The

residues of concern in plants and animals are considered to be the parent endothall and its

monomethyl ester.[5]

Microbial degradation of endothall in the environment leads to the formation of glutamic acid

as an initial breakdown product, which is then further metabolized by bacteria.[3][6] While this

is an environmental fate pathway, it provides insight into the potential for breakdown into

common biochemical molecules.
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Start: Select Starting Dose Level
(e.g., 300 mg/kg)

Administer single oral dose to 3 animals

Observe for mortality/morbidity
within 24-48 hours

Outcome?

Stop and Classify Toxicity

2-3 animals die

Proceed to lower dose level

0-1 animals die

Proceed to higher dose level

No or non-definitive response

Administer single oral dose to 3 additional animals

Observe for 14 days

Record clinical signs, body weight, and pathology

Final Toxicity Classification
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Parental (P) Generation:
- Male and Female Rats

- Dosing for ~10 weeks prior to mating

Mating of P Generation

Gestation and Lactation
(Dosing continues)

First Filial (F1) Generation Offspring

Select F1 Offspring for F2 Generation Breeding

Dosing of selected F1 animals
(from weaning through mating)

Mating of F1 Generation

Gestation and Lactation

Second Filial (F2) Generation Offspring

Termination and Examination of all animals
(P, F1, and F2)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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